2-fluoro-N-[(2-methylphenyl)methyl]-N-[(pyridin-2-yl)methyl]pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[(2-methylphenyl)methyl]-N-(pyridin-2-ylmethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C20H18FN3O/c1-15-6-2-3-7-17(15)13-24(14-18-8-4-5-10-22-18)20(25)16-9-11-23-19(21)12-16/h2-12H,13-14H2,1H3
• InChI Key: LVCKXUJIOGFLNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(CC2=CC=CC=N2)C(=O)C3=CC(=NC=C3)F
• Molecular Formula: C20H18FN3O
• Molecular Weight: 335.4 g/mol
• CAS No.: 1311776-14-3

Description

The compound “2-fluoro-N-[(2-methylphenyl)methyl]-N-[(pyridin-2-yl)methyl]pyridine-4-carboxamide” is a complex organic molecule that contains several functional groups and structural features. It includes a pyridine ring, a methylphenyl group, and a carboxamide group. These components are common in many pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyridine ring, for example, is a six-membered ring with one nitrogen atom, which can participate in various types of chemical reactions.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some possibilities based on its structure. The pyridine ring, for instance, can undergo electrophilic substitution reactions. The carboxamide group could be hydrolyzed under certain conditions to yield a carboxylic acid and an amine.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the pyridine ring could make the compound relatively stable and resistant to degradation. The carboxamide group could allow for hydrogen bonding, which could influence the compound’s solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many drugs work by interacting with specific proteins in the body, and the structure of this compound suggests it could potentially interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and the conditions under which it is handled. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Given the structural complexity of this compound, it could be of interest in various areas of research, including medicinal chemistry and drug discovery. Further studies could explore its potential biological activity, its interactions with various proteins, and its potential uses as a pharmaceutical agent.